Cas no 27160-23-2 (Propanedioic acid,2-(formylamino)-, 1,3-dimethyl ester)
27160-23-2 structure
Product Name:Propanedioic acid,2-(formylamino)-, 1,3-dimethyl ester
CAS No:27160-23-2
MF:C6H9NO5
MW:175.139362096786
CID:265048
PubChem ID:292649
Update Time:2025-04-19
Propanedioic acid,2-(formylamino)-, 1,3-dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-(formylamino)-, 1,3-dimethyl ester
- dimethyl 2-formamidopropanedioate
- AC1L6IGC
- AC1Q5YQL
- AG-K-74903
- AR-1I5781
- CTK4F9182
- dimethyl (formylamino)malonate
- dimethyl 2-formamidomalonate
- dimethyl formamidomalonate
- dimethyl N-formylaminomalonate
- dimethyl(formylamino)propanedioate
- Formaminomalonsaeuredimethylester
- formylamino-malonic acid dimethyl ester
- Formylamino-malonsaeure-dimethylester
- NSC158559
- SCHEMBL7983072
- DTXSID60303488
- NSC-158559
- 27160-23-2
-
- Inchi: 1S/C6H9NO5/c1-11-5(9)4(7-3-8)6(10)12-2/h3-4H,1-2H3,(H,7,8)
- InChI Key: BDDFROSMSPNNRS-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(=O)OC)NC=O)=O
Computed Properties
- Exact Mass: 175.04807
- Monoisotopic Mass: 175.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 81.7Ų
Experimental Properties
- Density: 1.241
- Boiling Point: 330.4°Cat760mmHg
- Flash Point: 153.6°C
- Refractive Index: 1.439
- PSA: 81.7
- LogP: -0.52620
Propanedioic acid,2-(formylamino)-, 1,3-dimethyl ester Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
27160-23-2 (Propanedioic acid,2-(formylamino)-, 1,3-dimethyl ester) Related Products
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